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Compound of Interest

Compound Name: CP-809101

Cat. No.: B1366332

Application Notes for Researchers, Scientists, and
Drug Development Professionals

Introduction

CP-809101 is a potent and selective 5-HT2C receptor agonist utilized in neuroscience research
to investigate the role of this receptor in various physiological and pathological processes.[1][2]
Due to its hydrophobic nature, CP-809101 is sparingly soluble in aqueous solutions,
necessitating the use of an organic solvent for the preparation of stock solutions. Dimethyl
sulfoxide (DMSOQ) is a commonly used solvent for this purpose, capable of dissolving CP-
809101 at high concentrations.[3] Proper preparation and storage of these stock solutions are
critical for ensuring the accuracy and reproducibility of experimental results. These application
notes provide a detailed protocol for the preparation, storage, and handling of CP-809101 stock
solutions in DMSO.

Key Physicochemical and Solubility Data

A summary of the essential quantitative data for CP-809101 and its hydrochloride salt is
presented in the table below. This information is crucial for accurate calculations and
preparation of stock solutions.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1366332?utm_src=pdf-interest
https://www.benchchem.com/product/b1366332?utm_src=pdf-body
https://en.wikipedia.org/wiki/CP-809101
https://www.medchemexpress.com/cp-809101.html
https://www.benchchem.com/product/b1366332?utm_src=pdf-body
https://www.benchchem.com/product/b1366332?utm_src=pdf-body
https://www.benchchem.com/product/b1366332?utm_src=pdf-body
https://www.bio-techne.com/p/small-molecules-peptides/cp-809101-hydrochloride_3041
https://www.benchchem.com/product/b1366332?utm_src=pdf-body
https://www.benchchem.com/product/b1366332?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1366332?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Value (CP-809101
Parameter Value (CP-809101) . Source(s)
hydrochloride)

Molecular Formula C15H17CIN4O C15H17N4OCI-HCI [11[3]
Molecular Weight 304.78 g/mol 341.24 g/mol [1][3]
Maximum Solubility in 34.12 mg/mL (100

20 mg/mL [3114]
DMSO mM)
Appearance Crystalline solid Solid [415]
Purity =298% >99% (HPLC) [3][4]

Storage and Stability

For optimal stability, CP-809101 stock solutions in DMSO should be stored under the following

conditions:
Storage Temperature Shelf Life Source(s)
-20°C 1 month [5]
-80°C 6 months [5]

It is imperative to store the solutions in tightly sealed vials to prevent moisture absorption and
degradation.[5] The solid form of CP-809101 hydrochloride should be desiccated at room
temperature for storage.[3]

Experimental Protocols
Materials and Equipment

e CP-809101 (or CP-809101 hydrochloride) powder
e Anhydrous or molecular sieve-treated DMSO

o Calibrated analytical balance
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Sterile, amber glass or polypropylene vials with screw caps

Calibrated micropipettes

Vortex mixer

Personal protective equipment (PPE): safety glasses, gloves, lab coat
Protocol for Preparing a 10 mM Stock Solution of CP-809101 Hydrochloride in DMSO

This protocol describes the preparation of a 10 mM stock solution, a commonly used
concentration for in vitro and in vivo studies. Adjustments can be made based on experimental
requirements, not exceeding the maximum solubility.

e Pre-weighing Preparation: Ensure the analytical balance is calibrated and level. Place a
sterile vial on the balance and tare it.

» Weighing of CP-809101 Hydrochloride: Carefully weigh out the desired amount of CP-
809101 hydrochloride powder into the tared vial. For example, to prepare 1 mL of a 10 mM
solution, you would need 0.34124 mg of the compound (Molecular Weight = 341.24 g/mol ).
For larger volumes, scale the mass accordingly (e.g., 3.4124 mg for 10 mL).

e Solvent Addition: Using a calibrated micropipette, add the calculated volume of DMSO to the
vial containing the powder. For the example above, add 1 mL of DMSO.

 Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely
dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary, but avoid
excessive heat. Visually inspect the solution to ensure no particulate matter remains.

» Aliquoting and Storage: For ease of use and to minimize freeze-thaw cycles, it is
recommended to aliquot the stock solution into smaller, single-use volumes in sterile vials.
Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[5]

o Labeling: Clearly label each aliquot with the compound name, concentration, solvent,
preparation date, and your initials.
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Safety Precautions

Always handle CP-809101 and DMSO in a well-ventilated area, preferably a chemical fume
hood.

o Wear appropriate PPE, including gloves, safety glasses, and a lab coat, to prevent skin and
eye contact.

e DMSO is known to facilitate the absorption of other chemicals through the skin. Exercise
extreme caution when handling DMSO solutions containing dissolved compounds.

o Consult the Safety Data Sheet (SDS) for both CP-809101 and DMSO before starting any
work.

Visualizations
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Workflow for Preparing CP-809101 Stock Solution
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Caption: Workflow for the preparation of CP-809101 stock solution in DMSO.
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Impact of Stock Solution Quality on Experimental Outcomes
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Caption: Logical diagram of stock solution quality's impact on results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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